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Compound of Interest

Compound Name: Oleyl chloride

Cat. No.: B1353179

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of oleyl chloride, a reactive long-
chain acyl chloride pivotal in various research and development sectors. This document details
its chemical and physical properties, outlines established synthesis protocols, and explores its
applications in organic synthesis, materials science, and drug development.

Core Properties of Oleyl Chloride

Oleyl chloride, derived from the naturally occurring oleic acid, is a colorless to pale yellow
liquid with a pungent odor.[1] Its utility as a chemical intermediate stems from the reactive acyl
chloride group attached to the 18-carbon unsaturated alkyl chain.
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Property Value Reference
CAS Number 112-77-6 [2][3]
Molecular Weight 300.91 g/mol [2][3]
Molecular Formula CisH33CIO [3]

Colorless to light orange to
Appearance o [4]
yellow clear liquid

Boiling Point 193 °C /4 mmHg [4]
Density 0.91 g/mL at 25 °C [4]
Refractive Index n20/D 1.463 [4]
Flash Point 171 °C (closed cup) [4]

Synthesis of Oleyl Chloride: Experimental Protocols

The synthesis of oleyl chloride from oleic acid can be achieved through various chlorinating
agents. The choice of reagent can influence the reaction conditions, yield, and purity of the final
product.

Synthesis via Thionyl Chloride

This method is widely employed for the preparation of acyl chlorides due to the gaseous nature
of its byproducts, which simplifies purification.[5]

Experimental Protocol:

e To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add oleic
acid.

o Slowly add thionyl chloride (1.5 equivalents) to the flask while stirring in a water bath
maintained at 35-40 °C.[5]

 After the initial reaction subsides, reflux the mixture for 5 hours.[5]
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* Remove the excess thionyl chloride by distillation. To ensure complete removal, dry toluene
can be added and subsequently distilled off.[5]

e The crude oleyl chloride can be purified by vacuum distillation.[2]
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Caption: Synthesis of Oleyl Chloride using Thionyl Chloride.

Synthesis via Oxalyl Chloride

Oxalyl chloride is another effective reagent for this conversion, often used with a catalytic
amount of N,N-dimethylformamide (DMF).[6] This method is considered mild and efficient.[6]

Experimental Protocol:

Dissolve oleic acid (1.0 g) in hexane (10 ml) in a dry reaction vessel.

Add oxalyl chloride (2.0 ml) to the solution.

Stir the mixture under anhydrous conditions for 1.5 hours.

Evaporate the solvent and excess reagent in vacuo to yield oleyl chloride as a colorless oil.
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Caption: Synthesis of Oleyl Chloride using Oxalyl Chloride.

Applications in Research and Development

The high reactivity of the acyl chloride group makes oleyl chloride a versatile building block in

organic synthesis and materials science.

Acylation Reactions: Synthesis of Esters and Amides

Oleyl chloride readily reacts with nucleophiles such as alcohols and amines to form the
corresponding esters and amides. These reactions are fundamental in the synthesis of
surfactants, lubricants, and various bioactive molecules.

General Protocol for Amide Synthesis (Schotten-Baumann Reaction):

e Prepare a stirring solution of the primary or secondary amine in an aprotic solvent like
dichloromethane (DCM).

e Add an equimolar amount of a base, such as triethylamine or pyridine, to the solution.

e Cool the mixture to O °C.
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» Slowly add oleyl chloride (1-2 equivalents) to the stirring solution.
» Allow the reaction to proceed at room temperature for 8-16 hours.

e Quench the reaction with water and extract the amide product with an organic solvent.

Amide Synthesis
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Caption: General reaction schemes for ester and amide synthesis from oleyl chloride.

Surface Modification of Nanoparticles and Polymers

The oleyl chain can be tethered to the surface of materials to impart hydrophobicity. This is
particularly useful in the development of nanoparticles for drug delivery and polymer
composites. While a specific protocol for oleyl chloride is not readily available, a similar
modification can be achieved using oleic anhydride, for which a detailed protocol exists. A
general workflow for surface modification using oleyl chloride can be inferred.

Conceptual Workflow for Surface Modification:

o Material Preparation: Disperse the nanoparticles or polymer in a suitable solvent.
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o Surface Activation (if necessary): Introduce hydroxyl or amine functionalities on the surface.

» Grafting Reaction: Add oleyl chloride to the dispersed material, often in the presence of a
base to neutralize the HCI byproduct.

 Purification: Wash the modified material to remove unreacted oleyl chloride and
byproducts.

o Characterization: Analyze the surface modification using techniques such as FTIR, contact
angle measurements, and electron microscopy.
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Caption: Conceptual workflow for surface modification using oleyl chloride.

Role in Drug Development and Biological Systems

Oleyl chloride serves as a key intermediate in the synthesis of various pharmaceutical agents.
[5][7] The introduction of the oleoyl group can modify the pharmacokinetic properties of a drug,
such as its lipophilicity and membrane permeability, which can enhance bioavailability.[5][7]
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While specific signaling pathways directly involving oleyl chloride are not well-documented,
related lipoamino acids, such as N-Oleoyl glycine, have been shown to interact with cellular
signaling. For instance, N-Oleoyl glycine stimulates adipogenesis through the activation of the
CB1 receptor and the subsequent enhancement of the insulin-mediated Akt signaling pathway.
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Caption: Signaling pathway of N-Oleoyl glycine, a related lipoamino acid.

Safety and Handling

Oleyl chloride is a corrosive substance that reacts with moisture. It should be handled in a
well-ventilated fume hood, and appropriate personal protective equipment, including gloves,
safety goggles, and a lab coat, should be worn. Store in a cool, dry place under an inert
atmosphere.

This guide provides foundational knowledge for the safe and effective use of oleyl chloride in
a research and development setting. For specific applications, further optimization of the
described protocols may be necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact
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